molecular formula C6H4BrNaO2S B1324460 Sodium 4-bromobenzenesulfinate CAS No. 34176-08-4

Sodium 4-bromobenzenesulfinate

Cat. No. B1324460
CAS RN: 34176-08-4
M. Wt: 243.06 g/mol
InChI Key: FJSOUHVHPWODGS-UHFFFAOYSA-M
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Description

Sodium 4-Bromobenzenesulfinate is a chemical compound with the molecular formula C6H4BrNaO2S and a molecular weight of 243.05 . It appears as a white to light yellow powder or crystal .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a bromine atom and a sulfinic acid group, which is further ionized with a sodium atom .


Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius . It should be stored under inert gas and conditions to avoid are hygroscopic . .

Scientific Research Applications

Analytical Applications

  • Sodium N-bromo-p-nitrobenzenesulfonamide, closely related to Sodium 4-bromobenzenesulfinate, serves as an effective oxidizing titrant for various substances like ascorbic acid, glutathione, and sulfite. The compound's synthesis, composition, and structure are crucial for its analytical applications (Gowda et al., 1983).

Synthesis and Kinetic Studies

  • Research on the synthesis of di-p-tolylsulfane using 4-bromo-1-methylbenzene (a compound similar to this compound) with sodium sulfide indicates significant enhancements in reaction rates when combined with sonication and multi-site phase-transfer catalysts (Abimannan, Selvaraj, & Rajendran, 2015).

Preparation and Structural Analysis

  • The sodium salt of 4-amino-3-nitrobenzenesulfonic acid, another derivative, demonstrates the importance of structural positioning in this compound's related compounds, highlighting its role in synthesis and structural chemistry (Rosevear & Wilshire, 1982).

Bromination Processes

  • Sodium bromate, closely associated with this compound, has been employed as a powerful brominating agent for aromatic compounds, proving useful in organic synthesis and development (Groweiss, 2000).

Luminescence and Polymer Studies

  • In the field of materials science, the reaction of sodium 4-hydroxybenzenesulfonate with lanthanide chloride results in luminescent coordination polymers, indicating potential applications in light-emitting devices (Yang et al., 2008).

Environmental Applications

  • Sodium dodecylbenzenesulfonate, a compound related to this compound, is used in decontamination processes, demonstrating the environmental applications of these compounds (Kim et al., 2019).

Crystal Structure Analysis

  • Research on the crystal and molecular structures of sodium salts of N-bromobenzenesulfonamide provides insights into the structural characteristics of related compounds, which is vital for understanding the properties of this compound (Lokanath et al., 1998).

properties

IUPAC Name

sodium;4-bromobenzenesulfinate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5BrO2S.Na/c7-5-1-3-6(4-2-5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJSOUHVHPWODGS-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1S(=O)[O-])Br.[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4BrNaO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

34176-08-4
Record name sodium 4-bromobenzene-1-sulfinate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Sodium 4-bromobenzenesulfinate
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Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
Sodium 4-bromobenzenesulfinate

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